2-(1H-benzo[d][1,2,3]triazol-1-yl)-N-(6-methoxypyrimidin-4-yl)acetamide

• IUPAC Name: 2-(benzotriazol-1-yl)-N-(6-methoxypyrimidin-4-yl)acetamide
• InChI: InChI=1S/C13H12N6O2/c1-21-13-6-11(14-8-15-13)16-12(20)7-19-10-5-3-2-4-9(10)17-18-19/h2-6,8H,7H2,1H3,(H,14,15,16,20)
• InChI Key: JCRIJZYODZNDIX-UHFFFAOYSA-N
• Canonical SMILES: COC1=NC=NC(=C1)NC(=O)CN2C3=CC=CC=C3N=N2
• Molecular Formula: C13H12N6O2
• Molecular Weight: 284.27 g/mol

Description

2-(1H-benzo[d][1,2,3]triazol-1-yl)-N-(6-methoxypyrimidin-4-yl)acetamide is a chemical compound that has been extensively studied for its potential applications in scientific research. It is a heterocyclic compound that has a triazole and a pyrimidine ring in its structure. This compound has been found to have a wide range of biochemical and physiological effects, making it a valuable tool for researchers in various fields.

Scientific Research Applications

Coordination Chemistry and Metal Complexes

The compound’s unique structure, featuring both a benzotriazole ring and a pyrimidine moiety, makes it an excellent ligand for coordination chemistry. Researchers have investigated its interactions with various metal ions, including transition metals. These metal complexes can serve as catalysts, sensors, or even potential drug candidates. .

Catalysis

Due to its versatile coordination properties, this compound has been studied for its catalytic applications. Researchers have explored its potential as a catalyst in organic transformations, such as C–C bond formation, oxidation reactions, and asymmetric synthesis. .

Electrochromic and Optical Devices

Spectroelectrochemical studies have revealed that the compound undergoes reversible redox processes. This property suggests its potential application in electrochromic devices, where color changes occur upon electrochemical modulation. .

Organic Field-Effect Transistors (OFETs)

The compound’s planar structure and efficient intramolecular charge transfer have attracted attention for use in OFETs. Researchers have characterized its electronic and molecular properties, demonstrating its suitability as a p-type semiconductor. .

Molecular Logic and Information Processing

The combination of the benzotriazole and pyrimidine units provides a platform for molecular logic gates. Researchers have explored its potential in constructing molecular switches, memory devices, and logic circuits. .

Materials Science

Beyond its chemical applications, the compound has been incorporated into materials such as polymers, dendrimers, and gels. .

Mechanism of Action

Target of Action

Compounds with similar structures, such as those containing the btp [2,6-bis(1,2,3-triazol-4-yl)pyridine] motif, have been studied for various purposes, including generating d and f metal coordination complexes and supramolecular self-assemblies .

Mode of Action

It’s known that the planarity of the structure and the good intramolecular charge transfer from the electron-donating to the electron-withdrawing fragments play a critical role in the application of similar compounds as semiconductors in organic field-effect transistors .

Biochemical Pathways

Compounds with similar structures have been used in various applications, including catalysis, enzyme inhibition, photochemistry, molecular logic, and materials .

Result of Action

Similar compounds have been tested in a top-contact/bottom-gate thin film transistor architecture, and they behave as p-type semiconductors .

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of this compound. For instance, intermolecular interactions such as hydrogen bonding, π–π stacking, and electrostatic forces can be used to tune the factors that influence the self-assembly and the final morphologies of the aggregates .